2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-2-pyrimidinylacetamide

• IUPAC Name: 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-pyrimidin-2-ylacetamide
• InChI: InChI=1S/C14H13N5O2S/c1-21-9-3-4-10-11(7-9)18-14(17-10)22-8-12(20)19-13-15-5-2-6-16-13/h2-7H,8H2,1H3,(H,17,18)(H,15,16,19,20)
• InChI Key: RFZXPBLOIGRBEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=NC=CC=N3
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-2-pyrimidinylacetamide is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied for its ability to inhibit certain enzymes and has shown promise in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-2-pyrimidinylacetamide involves the inhibition of PARP enzymes. PARP enzymes play a role in DNA repair and cell death pathways. Inhibition of these enzymes can lead to increased cell death in cancer cells and decreased inflammation in certain diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-2-pyrimidinylacetamide has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, decrease inflammation in certain diseases, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-2-pyrimidinylacetamide in lab experiments is its ability to inhibit PARP enzymes, which can lead to increased cell death in cancer cells and decreased inflammation in certain diseases. However, one limitation is that it may have off-target effects on other enzymes and pathways.

Future Directions

There are several future directions for research on 2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-2-pyrimidinylacetamide. One direction is to further study its potential as a therapeutic agent in cancer and neurodegenerative diseases. Another direction is to investigate its mechanism of action in more detail and identify any off-target effects. Additionally, research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-2-pyrimidinylacetamide involves several steps. The first step is the reaction of 5-methoxy-2-mercaptobenzimidazole with 2-bromo-N-(pyrimidin-2-yl)acetamide to form a thioether intermediate. This intermediate is then reacted with potassium carbonate to form the final product.

Scientific Research Applications

2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-2-pyrimidinylacetamide has been studied for its potential as a therapeutic agent in various diseases. It has been found to inhibit certain enzymes such as poly(ADP-ribose) polymerase (PARP) and has shown promise in the treatment of cancer, neurodegenerative diseases, and inflammation.